Cas no 922088-11-7 (2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 922088-11-7
• MF: C₂₂H₂₆ClN₃O
• MW: 383.914344310761
• CID: 6393130
• PubChem ID: 44024499
• Update Time: 2025-10-28

2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• F2291-0174
• 2-chloro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide
• AKOS024636202
• 2-chloro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• 2-chloro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 922088-11-7

• Inchi： 1S/C22H26ClN3O/c1-25-13-10-17-14-16(8-9-20(17)25)21(26-11-4-5-12-26)15-24-22(27)18-6-2-3-7-19(18)23/h2-3,6-9,14,21H,4-5,10-13,15H2,1H3,(H,24,27)
• InChI Key： GOYIKTSYNKMNGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC(C1C=CC2=C(CCN2C)C=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 383.176
• Monoisotopic Mass: 383.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6A^2
• XLogP3: 4

Additional information on 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Comprehensive Analysis of 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 922088-11-7)

2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide, with the CAS number 922088-11-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining indole, pyrrolidine, and benzamide moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating biological targets.

The compound's IUPAC name reflects its intricate architecture, highlighting the presence of a chloro-substituted benzamide group linked to a 1-methyl-2,3-dihydro-1H-indole core via an ethyl spacer with a pyrrolidin-1-yl substituent. Such structural features are often associated with bioactive molecules, particularly those targeting central nervous system (CNS) disorders or G-protein-coupled receptors (GPCRs). These attributes align with current trends in precision medicine and neuropharmacology, where researchers seek novel compounds to address unmet medical needs.

In the context of modern drug discovery, CAS 922088-11-7 exemplifies the growing demand for small-molecule modulators with high selectivity and efficacy. The compound's indole-pyrrolidine scaffold is reminiscent of several FDA-approved drugs, sparking interest in its potential as a lead compound or chemical probe. Recent publications have explored similar structures for their ability to interact with neurotransmitter receptors, suggesting possible applications in neurodegenerative disease research or psychiatric drug development.

Synthetic accessibility is another critical aspect of 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide. The compound's modular structure allows for structure-activity relationship (SAR) studies, enabling medicinal chemists to optimize its properties for specific applications. This flexibility is particularly valuable in the era of AI-driven drug design, where computational models can predict modifications to enhance binding affinity or pharmacokinetic profiles.

From a commercial perspective, the demand for specialized compounds like CAS 922088-11-7 continues to grow, driven by pharmaceutical companies and research institutions engaged in high-throughput screening campaigns. The compound's availability from chemical suppliers has made it accessible for in vitro and in vivo studies, contributing to the broader understanding of heterocyclic drug candidates. Its physicochemical properties, including logP and polar surface area, suggest favorable characteristics for blood-brain barrier penetration, a crucial factor in CNS-targeted therapeutics.

Recent advancements in cryo-EM and X-ray crystallography have enabled researchers to visualize how compounds with similar structures interact with biological targets at atomic resolution. This technological progress has increased interest in 922088-11-7 as a potential tool compound for studying protein-ligand interactions. Furthermore, the rise of fragment-based drug discovery has highlighted the value of such molecules as starting points for developing more potent derivatives.

Environmental and safety considerations are equally important when working with 2-chloro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. The compound's stability under various conditions makes it suitable for long-term storage and shipping, facilitating its use in collaborative research projects across different geographical locations.

Looking ahead, the scientific community anticipates continued exploration of CAS 922088-11-7 and related compounds. With growing interest in polypharmacology and multi-target drugs, molecules featuring complex architectures like this benzamide derivative may offer unique advantages. The integration of machine learning in chemical space exploration further enhances the potential for discovering novel applications for this and similar compounds in the coming years.